5,6-dimethyl-3-(2-phenoxyethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-(2-phenoxyethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H16N2O2S/c1-11-12(2)21-15-14(11)16(19)18(10-17-15)8-9-20-13-6-4-3-5-7-13/h3-7,10H,8-9H2,1-2H3
• InChI Key: CVAIAPAIVVQFGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CCOC3=CC=CC=C3)C
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones involves various strategies, including condensation reactions with aromatic aldehydes and furfural in the presence of NaOH to form 2,3-dimethyl- and substituted 8-arylidene derivatives (Elmuradov, Bozorov, & Shakhidoyatov, 2011). Additionally, a green approach for the synthesis of these compounds via a catalytic four-component reaction has been reported, characterized by step economy and easy purification (Shi et al., 2018).

Molecular Structure Analysis The molecular structures of thieno[2,3-d]pyrimidin-4(3H)-ones and their derivatives have been elucidated through various synthetic routes and structural investigations, providing insight into their chemical reactivity and potential applications in medicinal chemistry.

Chemical Reactions and Properties These compounds participate in diverse chemical reactions, including aza-Wittig reactions, Suzuki-Miyaura cross-coupling, and reactions with nucleophilic reagents, demonstrating their versatility in organic synthesis (Chen, Nie, & Ding, 2009). Electrophilic ipso-substitution reactions of methyl and methoxycarbonyl groups have also been explored to modify the thieno[2,3-d]pyrimidine scaffold (Zh., Bozorov, Ortikov, Bobakulov, Abdullayev, Yili, & Aisa, 2013).

Future Directions

The future directions for the research on these compounds could involve further exploration of their potential as antitubercular agents. Additionally, their potential as EGFR kinase inhibitors could also be explored.